Cas no 17471-12-4 ( )

• Product Name: &nbsp
• CAS No: 17471-12-4
• MF: C₆H₁₀O₄S₂
• MW: 210.271199703217
• CID: 906183
• PubChem ID: 282201
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxothietan-3-yl)thietane 1,1-dioxide
• 2,3'-bithietane 1,1,1',1'-tetraoxide
• 2,3'-Bithiethan-tetroxid
• AC1L5VY1
• AC1Q6Z0C
• AG-K-70061
• AR-1D2316
• CTK4D5070
• NSC135386
• 17471-12-4
• DTXSID80300212
• AKOS024321344
• NSC-135386
• RCL T163341
•  

• Inchi： 1S/C6H10O4S2/c7-11(8)3-5(4-11)6-1-2-12(6,9)10/h5-6H,1-4H2
• InChI Key： TVDOUUJQVCFKNI-UHFFFAOYSA-N
• SMILES： S1(CCC1C1CS(C1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 210.0021
• Monoisotopic Mass: 210.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.633
• Boiling Point: 554.4°C at 760 mmHg
• Flash Point: 410.2°C
• Refractive Index: 1.588
• PSA: 68.28
• LogP: 1.37970